molecular formula C22H19ClN6O4S B2830830 4-(3-(2-chlorobenzyl)-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzenesulfonamide CAS No. 938824-91-0

4-(3-(2-chlorobenzyl)-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzenesulfonamide

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CAS No.: 938824-91-0
M. Wt: 498.94
InChI Key: YHLUVQUDHQVJDR-UHFFFAOYSA-N
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Description

4-(3-(2-chlorobenzyl)-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H19ClN6O4S and its molecular weight is 498.94. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy for Cancer Treatment

The study by Pişkin, Canpolat, and Öztürk (2020) introduces new zinc phthalocyanines substituted with benzenesulfonamide derivative groups, exhibiting high singlet oxygen quantum yield, crucial for photodynamic therapy (PDT) in cancer treatment. These compounds demonstrate good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, essential for Type II photosensitizers in PDT. The remarkable potential of these photosensitizers for cancer treatment underlines the significance of benzenesulfonamide derivatives in medical research (Pişkin, Canpolat, & Öztürk, 2020).

Enzyme Inhibition and Potential Therapeutic Applications

Alyar et al. (2019) synthesized new Schiff bases from sulfamethoxazole/sulfisoxazole and evaluated their effects on various enzyme activities, demonstrating potential as inhibitors for cholesterol esterase, tyrosinase, and α-amylase. This research highlights the importance of benzenesulfonamide derivatives in developing new therapeutic agents for diseases associated with these enzymes (Alyar et al., 2019).

Properties

IUPAC Name

4-[2-[(2-chlorophenyl)methyl]-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl]benzenesulfonamide
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InChI

InChI=1S/C22H19ClN6O4S/c1-13-11-27-18-19(25-21(27)29(13)15-7-9-16(10-8-15)34(24,32)33)26(2)22(31)28(20(18)30)12-14-5-3-4-6-17(14)23/h3-11H,12H2,1-2H3,(H2,24,32,33)
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InChI Key

YHLUVQUDHQVJDR-UHFFFAOYSA-N
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Canonical SMILES

CC1=CN2C3=C(N=C2N1C4=CC=C(C=C4)S(=O)(=O)N)N(C(=O)N(C3=O)CC5=CC=CC=C5Cl)C
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Molecular Formula

C22H19ClN6O4S
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Molecular Weight

498.9 g/mol
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